1-(Phenyl)-1,3-heptanedione

• CAS No.: 40568-55-6
• Molecular Formula: C13H16O2
• Molecular Weight: 204.26 g/mol
• IUPAC Name: 1-phenylheptane-1,3-dione
• InChI: InChI=1S/C13H16O2/c1-2-3-9-12(14)10-13(15)11-7-5-4-6-8-11/h4-8H,2-3,9-10H2,1H3
• InChI Key: NCCNOQBFGNXMME-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)CC(=O)C1=CC=CC=C1

Description

1-(Phenyl)-1,3-heptanedione is a useful research compound. Its molecular formula is C13H16O2 and its molecular weight is 204.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared (as described above for Intermediate 16) from 2.2 g (18.3 mmol) of acetophenone and 4.51 g (35 mmol) of ethyl valerate to yield 2.6 grams of Intermediate 18:: TLC Rf=0.52 (1/9 EtOAc/Hexanes); 1H NMR (400 MHz, CDCl3) δ7.87 (m, 2H), 7.48 (m, 3H), 6.17 (s,1H), 2.42 (t, 2H, J=7.6), 1.67 (m, 2H), 1.4 (m, 2H), 0.95 (t, 3H, J=7.2); low resolution MS (ES+)m/e 205.1 (MH+), 227.1 (M+Na+).